Cas no 1201186-90-4 (5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile)

• Product Name: 5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
• CAS No: 1201186-90-4
• MF: C₁₄H₁₀N₄O₂S
• MW: 298.319800853729
• CID: 2107909
• Update Time: 2023-08-03

5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
• WXKLIPWJISCDGZ-UHFFFAOYSA-N
• 5H-Pyrrolo[2,3-b]pyrazine-2-carbonitrile, 5-[(4-methylphenyl)sulfonyl]-
• 5-Tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile

• Inchi： 1S/C14H10N4O2S/c1-10-2-4-12(5-3-10)21(19,20)18-7-6-13-14(18)16-9-11(8-15)17-13/h2-7,9H,1H3
• InChI Key： WXKLIPWJISCDGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C1=NC=C(C#N)N=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 527
• Topological Polar Surface Area: 97